4-{[(cyclohexylamino)carbonyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide

• Molecular Formula: C19H27N3O3
• Molecular Weight: 345.4 g/mol
• IUPAC Name: 4-(cyclohexylcarbamoylamino)-N-(oxolan-2-ylmethyl)benzamide
• InChI: InChI=1S/C19H27N3O3/c23-18(20-13-17-7-4-12-25-17)14-8-10-16(11-9-14)22-19(24)21-15-5-2-1-3-6-15/h8-11,15,17H,1-7,12-13H2,(H,20,23)(H2,21,22,24)
• InChI Key: QBFDXCDXQLLLMO-UHFFFAOYSA-N
• SMILES: C1CCC(CC1)NC(=O)NC2=CC=C(C=C2)C(=O)NCC3CCCO3

Description

4-{[(cyclohexylamino)carbonyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide, commonly known as TAK-659, is a small molecule inhibitor that targets the protein Bruton's tyrosine kinase (BTK). BTK is a key enzyme in the B-cell receptor signaling pathway, which plays a crucial role in the development and survival of B-cells. Inhibition of BTK has been shown to be effective in the treatment of various B-cell malignancies, including chronic lymphocytic leukemia, mantle cell lymphoma, and Waldenström's macroglobulinemia.

Mechanism of Action

TAK-659 binds to the active site of 4-{[(cyclohexylamino)carbonyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide, preventing its phosphorylation and subsequent activation. This leads to the inhibition of downstream signaling pathways, including the PI3K/AKT and NF-κB pathways, which are critical for B-cell survival and proliferation. The inhibition of 4-{[(cyclohexylamino)carbonyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide also leads to the disruption of the tumor microenvironment, including the inhibition of cytokine production and the recruitment of immune cells.
Biochemical and physiological effects:
TAK-659 has been shown to induce apoptosis in B-cells, both in vitro and in vivo. It also inhibits the proliferation and migration of B-cells, leading to a reduction in tumor burden. In addition, TAK-659 has been shown to modulate the immune system, including the activation of T-cells and natural killer cells.

Advantages and Limitations for Lab Experiments

TAK-659 has several advantages for use in lab experiments, including its high potency and selectivity for 4-{[(cyclohexylamino)carbonyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide. It also has a favorable pharmacokinetic profile, with a long half-life and good oral bioavailability. However, TAK-659 has some limitations, including its relatively low solubility and potential for off-target effects.

Future Directions

There are several potential future directions for the development of TAK-659 and other 4-{[(cyclohexylamino)carbonyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide inhibitors. One area of focus is the development of combination therapies, including the combination of 4-{[(cyclohexylamino)carbonyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide inhibitors with other targeted therapies or immunotherapies. Another area of interest is the development of predictive biomarkers for patient selection and monitoring of treatment response. Finally, there is a need for further research into the mechanisms of resistance to 4-{[(cyclohexylamino)carbonyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide inhibitors, and the development of strategies to overcome this resistance.

Synthesis Methods

TAK-659 can be synthesized using a multistep process that involves the reaction of various starting materials, including 4-aminobenzamide, cyclohexyl isocyanate, and tetrahydrofuran. The final product is obtained through a series of purification steps, including column chromatography and recrystallization.

Scientific Research Applications

TAK-659 has been extensively studied in preclinical and clinical trials for the treatment of B-cell malignancies. It has been shown to be effective in inhibiting 4-{[(cyclohexylamino)carbonyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide activity and inducing apoptosis in B-cells. In addition, TAK-659 has demonstrated synergy with other targeted therapies, such as venetoclax and lenalidomide, in preclinical models.